2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H26N4O5/c1-4-12-9-21-17-15(16(12)27-5-2)18(25)23(19(26)22(17)3)11-14(24)20-10-13-7-6-8-28-13/h9,13H,4-8,10-11H2,1-3H3,(H,20,24)
• InChI Key: XFZXMPDCYUQUMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NCC3CCCO3
• Molecular Formula: C19H26N4O5
• Molecular Weight: 390.4 g/mol

Description

2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H26N4O5 and its molecular weight is 390.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research on similar compounds indicates their potential in the synthesis of pyrimidinones and oxazinones, which have antimicrobial properties. For instance, a study explored the synthesis of pyrimidinones and oxazinones using citrazinic acid as a starting material, highlighting their good antibacterial and antifungal activities comparable to streptomycin and fusidic acid (Hossan et al., 2012).
• Another study demonstrated the synthesis of 2-methylpyrimidin-4(3H)-ones, which are structurally related, showing that these compounds can be efficiently synthesized and may have diverse chemical applications (Roberts et al., 1994).

Potential in Drug Discovery

• The chemical structure of this compound suggests its relevance in the synthesis of various bioactive molecules. For example, similar pyrimidine derivatives have been synthesized for their potential anti-inflammatory and analgesic activities. This indicates that compounds with this core structure could be of interest in drug discovery (Abu‐Hashem et al., 2020).

Application in Imaging and Radiolabeling

• Pyrimidine derivatives are also explored in the field of imaging and radiolabeling. A compound with a similar structure was used to synthesize a selective radioligand for imaging the translocator protein with positron emission tomography, demonstrating the potential of such compounds in diagnostic applications (Dollé et al., 2008).

Antitumor and Anticancer Properties

• Research on similar compounds has revealed their potential in the development of antitumor and anticancer agents. For instance, certain pyrimidine derivatives have shown in vitro cytotoxic activity against cancer cell lines, suggesting the role of such compounds in cancer therapy (Al-Sanea et al., 2020).